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Compound of Interest

Compound Name: GSK8573

Cat. No.: B10818798 Get Quote

Technical Support Center: GSK8573
Welcome to the technical support center for GSK8573. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug

development professionals in overcoming common challenges during their experiments with

GSK8573, with a particular focus on resolving solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is GSK8573 and what is its primary mechanism of action?

A1: GSK8573 is a chemical probe that serves as an inactive control for GSK2801, a potent

inhibitor of the BAZ2A and BAZ2B bromodomains. While it is inactive against BAZ2A/B,

GSK8573 does exhibit binding activity towards the BRD9 bromodomain, a component of the

non-canonical BAF (ncBAF) chromatin remodeling complex.[1] Its primary use in research is as

a negative control in experiments involving GSK2801 to help distinguish on-target from off-

target effects.

Q2: What is the recommended solvent for dissolving GSK8573?

A2: The recommended solvent for dissolving GSK8573 is Dimethyl Sulfoxide (DMSO).

Q3: What is the maximum solubility of GSK8573 in DMSO?

A3: GSK8573 has a reported solubility of up to 22 mg/mL, which is equivalent to 68.03 mM, in

DMSO.[2] To achieve this concentration, sonication may be required to aid dissolution.
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Q4: How should I prepare a stock solution of GSK8573?

A4: To prepare a stock solution, it is recommended to dissolve GSK8573 powder in high-purity,

anhydrous DMSO. For example, to make a 10 mM stock solution, add the appropriate volume

of DMSO to your weighed amount of GSK8573. Ensure the powder is fully dissolved, using a

vortex mixer and sonication if necessary.[2]

Q5: How should I store GSK8573 stock solutions?

A5: GSK8573 stock solutions in DMSO should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles. For long-term storage, store the aliquots at -80°C, where they can

be stable for up to 6 months. For short-term storage, -20°C is suitable for up to 1 month.[3]

Troubleshooting Guide: Resolving Solubility Issues
This guide addresses common solubility problems encountered when using GSK8573 in

various experimental settings.

Issue 1: GSK8573 precipitates out of solution when
diluted into aqueous media (e.g., cell culture medium,
PBS).
Cause: GSK8573 is a lipophilic compound with poor aqueous solubility. When a concentrated

DMSO stock is rapidly diluted into an aqueous buffer, the compound can crash out of solution.

Solution:

Stepwise Dilution: Avoid direct, high-fold dilution of your concentrated DMSO stock into the

final aqueous solution. Instead, perform serial dilutions. For example, first, dilute your 10 mM

DMSO stock to 1 mM in DMSO, and then dilute this intermediate stock into your aqueous

medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium or aqueous buffer is kept as low as possible, ideally below 0.5%, to minimize solvent

toxicity and its effect on compound solubility.[4]
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Pre-warming Media: Warm the cell culture media or buffer to 37°C before adding the

GSK8573 solution. This can sometimes help improve solubility.

Mixing: When adding the compound to the aqueous solution, do so dropwise while gently

vortexing or swirling the tube to ensure rapid and even dispersion.

Issue 2: The GSK8573 powder is difficult to dissolve in
DMSO, even at lower concentrations.
Cause: The quality of the DMSO or the compound itself might affect solubility. DMSO is

hygroscopic and can absorb water from the atmosphere, which will reduce its effectiveness as

a solvent for hydrophobic compounds.

Solution:

Use Anhydrous DMSO: Always use fresh, high-purity, anhydrous DMSO. Keep the DMSO

bottle tightly sealed when not in use.

Sonication: Use a bath sonicator to aid dissolution. Sonicate for short bursts of 5-10 minutes.

Gentle Warming: Gently warm the solution to 37°C in a water bath. Avoid excessive heat, as

it could degrade the compound.

Issue 3: I observe a film or precipitate in my GSK8573
stock solution after storage.
Cause: This could be due to the absorption of water by the DMSO, causing the compound to

precipitate, or instability of the compound over time with repeated freeze-thaw cycles.

Solution:

Proper Aliquoting: Prepare single-use aliquots of your stock solution to avoid multiple freeze-

thaw cycles.

Re-dissolving: Before use, allow the aliquot to thaw completely at room temperature. Vortex

thoroughly and sonicate if necessary to ensure any precipitate is redissolved.
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Fresh Stock: If precipitation persists, it is best to prepare a fresh stock solution from the

powder.

Quantitative Data Summary
Parameter Value Reference

Solubility in DMSO 22 mg/mL (68.03 mM) [2]

In Vivo Formulation

2 mg/mL (6.18 mM) in 10%

DMSO, 40% PEG300, 5%

Tween 80, 45% Saline

[2]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK8573 Stock
Solution in DMSO
Materials:

GSK8573 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Bath sonicator (optional)

Procedure:

Allow the GSK8573 vial to reach room temperature before opening.

Weigh the desired amount of GSK8573 powder.
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Calculate the volume of DMSO required to achieve a 10 mM concentration (Molecular

Weight of GSK8573 = 323.39 g/mol ).

Add the calculated volume of anhydrous DMSO to the vial containing the GSK8573 powder.

Vortex the solution thoroughly until the powder is completely dissolved.

If dissolution is slow, place the vial in a bath sonicator for 5-10 minutes.

Once fully dissolved, aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Protocol 2: Preparation of a 10 µM Working Solution of
GSK8573 in Cell Culture Medium
Materials:

10 mM GSK8573 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw a single-use aliquot of the 10 mM GSK8573 stock solution at room temperature.

Perform a serial dilution. First, prepare a 1 mM intermediate stock by diluting 1 µL of the 10

mM stock into 9 µL of sterile DMSO.

Next, prepare a 100 µM intermediate stock by diluting 1 µL of the 1 mM stock into 9 µL of

sterile DMSO.

Prepare the final 10 µM working solution by diluting 1 µL of the 100 µM intermediate stock

into 9 µL of pre-warmed (37°C) cell culture medium. Mix gently by pipetting up and down.
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This working solution will have a final DMSO concentration of 0.1%. Use this solution

immediately for your cell-based assays.
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Caption: Workflow for preparing GSK8573 solutions.
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Caption: Simplified BRD9 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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